Cas no 2120925-66-6 (2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester
• CAS No: 2120925-66-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 5297383
• Update Time: 2025-06-10

2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester

• Inchi： 1S/C12H12O3/c1-3-8-5-4-6-9-7-10(12(13)14-2)15-11(8)9/h4-7H,3H2,1-2H3
• InChI Key： JFKIQLDUNNCVQL-UHFFFAOYSA-N
• SMILES： O1C2=C(CC)C=CC=C2C=C1C(OC)=O

Additional information on 2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester

2-Benzofurancarboxylic Acid, 7-Ethyl-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 2120925-66-6, commonly referred to as 2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzofuran, a heterocyclic aromatic compound, and its structure incorporates a carboxylic acid group substituted at the 7-position with an ethyl group and esterified with a methyl group. The benzofuran core of this molecule contributes to its unique electronic properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester in the development of advanced materials. Researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its ability to act as a ligand plays a crucial role. The methyl ester group enhances the solubility of the compound, making it more amenable to solution-based synthesis techniques. This property has been leveraged in the creation of porous materials with applications in gas storage and catalysis.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The benzofuran moiety is known for its bioactivity, and substituents such as the 7-ethyl group can modulate its pharmacokinetic properties. Recent investigations have focused on its potential as a lead compound for drug development, particularly in the context of anti-inflammatory and anticancer therapies. The methyl ester derivative has been found to exhibit improved stability and bioavailability compared to other forms of benzofuran derivatives.

The synthesis of 2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester involves a multi-step process that typically begins with the preparation of the benzofuran skeleton. Key steps include Friedel-Crafts alkylation to introduce the ethyl group at the 7-position and subsequent esterification to form the methyl ester. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the standards required for both academic and industrial applications.

One of the most exciting developments involving this compound is its use in organic electronics. The benzofuran core provides excellent electron transport properties, while the methyl ester group facilitates compatibility with various polymer matrices. Recent studies have demonstrated its potential as an electron transport layer material in organic photovoltaic devices (OPVs), where it can enhance device efficiency by improving charge separation and transport.

Furthermore, 2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester has been explored as a building block for supramolecular assemblies. Its ability to form hydrogen bonds and π-π interactions makes it an ideal candidate for self-assembling systems. Researchers have utilized this property to create nanoscale structures with applications in sensing and drug delivery.

In conclusion, 2-Benzofurancarboxylic acid, 7-ethyl-, methyl ester is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic research and industrial innovation is expected to grow further.